methyl 4-{[N-(4-methoxyphenyl)-N-(methylsulfonyl)glycyl]amino}benzoate

• IUPAC Name: methyl 4-[[2-(4-methoxy-N-methylsulfonylanilino)acetyl]amino]benzoate
• InChI: InChI=1S/C18H20N2O6S/c1-25-16-10-8-15(9-11-16)20(27(3,23)24)12-17(21)19-14-6-4-13(5-7-14)18(22)26-2/h4-11H,12H2,1-3H3,(H,19,21)
• InChI Key: FIEVRSMUVJTDRX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N(CC(=O)NC2=CC=C(C=C2)C(=O)OC)S(=O)(=O)C
• Molecular Formula: C18H20N2O6S
• Molecular Weight: 392.4 g/mol

Description

Methyl 4-{[N-(4-methoxyphenyl)-N-(methylsulfonyl)glycyl]amino}benzoate is a useful research compound. Its molecular formula is C18H20N2O6S and its molecular weight is 392.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 392.10420754 g/mol and the complexity rating of the compound is 602. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Organic Synthesis and Material Science

• This compound is utilized in the synthesis of intermediates for pharmaceuticals, showcasing its role in facilitating the development of therapeutic agents. For instance, its structural analogs are explored for optimizing reaction conditions in the synthesis of sulpiride, an antipsychotic medication, which underscores the importance of such compounds in enhancing pharmaceutical manufacturing processes (Xu et al., 2018).
• Its derivatives are involved in the synthesis of complex molecules with potential anticancer properties, as demonstrated by the synthesis and characterization of novel zinc phthalocyanines substituted with benzenesulfonamide derivative groups. These compounds exhibit high singlet oxygen quantum yields, making them promising candidates for photodynamic therapy applications in cancer treatment (Pişkin et al., 2020).

Advanced Polymerization Techniques

• In polymer science, certain derivatives serve as photoinitiators or photoiniferters in nitroxide-mediated photopolymerization processes. These applications are crucial for developing advanced materials with tailored properties for coatings, adhesives, and other industrial uses. The ability to control polymerization through light-induced mechanisms offers significant advantages in precision and environmental sustainability (Guillaneuf et al., 2010).

Environmental and Agricultural Chemistry

• Research into the metabolism and photodegradation of related sulfonylurea herbicides in agricultural contexts highlights the environmental fate of such compounds. Understanding their transformation under environmental conditions is vital for assessing and mitigating potential impacts on ecosystems and human health. Studies on tribenuron-methyl, for example, elucidate the pathways and products of photolysis on various surfaces, contributing to safer and more sustainable agricultural practices (Bhattacharjeel & Dureja, 2002).